Methyl 3-(acetyloxy)thiophene-2-carboxylate

• CAS No.: 16765-60-9
• Molecular Formula: C8H8O4S
• Molecular Weight: 200.21 g/mol
• IUPAC Name: methyl 3-acetyloxythiophene-2-carboxylate
• InChI: InChI=1S/C8H8O4S/c1-5(9)12-6-3-4-13-7(6)8(10)11-2/h3-4H,1-2H3
• InChI Key: WWZSZFFADNJVRK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=C(SC=C1)C(=O)OC

Description

Methyl 3-(acetyloxy)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C8H8O4S and its molecular weight is 200.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20.2 Parts of 3-acetoxydihydrothiophene-2-carboxylic acid methyl ester are reacted with 6.75 parts by volume of sulfuryl chloride in 150 parts by volume of CCl4 at 0° C. for one hour. The end product is isolated from the reaction mixture by the method described in Example 14c). 15.8 parts (79% of theory) of 3-acetoxythiophene-2-carboxylic acid methyl ester of boiling point 84°-86° C./0.04 mbar are obtained.